Cas no 883731-66-6 (6,6-difluorobicyclo[3.1.0]hexan-3-ol)

• Product Name: 6,6-difluorobicyclo[3.1.0]hexan-3-ol
• CAS No: 883731-66-6
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 1922961
• PubChem ID: 67519513
• Update Time: 2025-06-08

6,6-difluorobicyclo[3.1.0]hexan-3-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-ol, 6,6-difluoro-
• 6,6-difluorobicyclo[3.1.0]hexan-3-ol
• AT28562
• SB17536
• 6,6-Difluoro-3-hydroxybicyclo[3.1.0]hexane
• 883731-66-6
• AB85476
• rel-(1R,3r,5S)-6,6-Difluorobicyclo[3.1.0]hexan-3-ol
• EN300-7341385
• SCHEMBL2744436
• DTXSID301291582

• MDL： MFCD22548275
• Inchi： 1S/C6H8F2O/c7-6(8)4-1-3(9)2-5(4)6/h3-5,9H,1-2H2
• InChI Key： VNYQQAAMRUPWKK-UHFFFAOYSA-N
• SMILES： FC1(C2CC(CC21)O)F

Computed Properties

• Exact Mass: 134.05432120g/mol
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 6,6-difluorobicyclo[3.1.0]hexan-3-ol

Exploring the Chemistry and Applications of 6,6-Difluorobicyclo[3.1.0]hexan-3-ol (CAS No. 883731-66-6)

In the realm of organic chemistry, 6,6-difluorobicyclo[3.1.0]hexan-3-ol (CAS No. 883731-66-6) stands out as a unique and versatile compound. This bicyclic structure, featuring two fluorine atoms at the 6-position and a hydroxyl group at the 3-position, has garnered significant attention in pharmaceutical and materials science research. The difluorinated bicyclo[3.1.0]hexane scaffold presents intriguing steric and electronic properties that make it valuable for drug discovery and specialty chemical applications.

The 6,6-difluoro modification introduces strong electronegativity to the bicyclic system, which can dramatically influence the molecule's reactivity and binding characteristics. Researchers have explored this compound as a potential bioisostere for cyclohexane or other saturated ring systems in medicinal chemistry. Its three-dimensional structure offers distinct advantages in creating shape-specific interactions with biological targets, a property highly sought after in modern drug design.

Recent advances in fluorinated compound synthesis have made 6,6-difluorobicyclo[3.1.0]hexan-3-ol more accessible to researchers. The incorporation of fluorine atoms is particularly relevant given the growing interest in fluorine-containing pharmaceuticals - about 20-30% of current drugs contain at least one fluorine atom. This compound serves as an excellent building block for developing novel fluorinated drug candidates with improved metabolic stability and membrane permeability.

From a synthetic chemistry perspective, the bicyclo[3.1.0]hexane core presents interesting challenges and opportunities. The strain inherent in this bridged ring system can lead to unique reactivity patterns, especially when combined with the electron-withdrawing effects of the difluoro substitution. Chemists have developed various methods to functionalize this scaffold, enabling the creation of diverse derivatives for structure-activity relationship studies.

The hydroxyl group at position 3 provides an excellent handle for further chemical modifications. Researchers can readily convert this functionality to ethers, esters, or other derivatives, expanding the utility of this compound in medicinal chemistry applications. This versatility makes 6,6-difluorobicyclo[3.1.0]hexan-3-ol particularly valuable for fragment-based drug discovery approaches.

In materials science, the difluorinated bicyclic structure has shown promise for creating novel fluorinated polymers with unique properties. The combination of ring strain and fluorine substitution can impart exceptional thermal stability and chemical resistance to polymeric materials derived from this compound. These characteristics are increasingly important for advanced materials used in demanding environments.

The growing interest in sustainable fluorination methods has also brought attention to compounds like 6,6-difluorobicyclo[3.1.0]hexan-3-ol. As the chemical industry seeks more environmentally friendly approaches to introducing fluorine atoms, this pre-fluorinated building block offers advantages by minimizing the need for harsh fluorination conditions in downstream applications.

Analytical characterization of 6,6-difluorobicyclo[3.1.0]hexan-3-ol presents interesting challenges due to the interplay between the strained ring system and fluorine atoms. Advanced techniques such as 19F NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its structural features and conformational preferences. These studies provide valuable insights for researchers working with similar fluorinated bicyclic compounds.

In the context of drug metabolism, the difluoromethylene group in this compound is known to resist oxidative degradation, a property that can significantly improve the pharmacokinetic profiles of drug candidates incorporating this motif. This characteristic aligns with current pharmaceutical industry priorities to develop compounds with enhanced metabolic stability and longer half-lives.

The synthesis of 6,6-difluorobicyclo[3.1.0]hexan-3-ol typically involves multi-step sequences starting from readily available precursors. Recent methodological advances have improved yields and selectivity, making this compound more accessible for research purposes. These synthetic routes often showcase innovative strategies for constructing strained ring systems with precise fluorine substitution patterns.

As research into three-dimensional fragment libraries expands, compounds like 6,6-difluorobicyclo[3.1.0]hexan-3-ol are gaining recognition for their ability to explore novel chemical space. Their complex spatial arrangements and electronic properties make them particularly valuable for addressing challenging biological targets in drug discovery programs.

Looking forward, the unique properties of 6,6-difluorobicyclo[3.1.0]hexan-3-ol suggest it will continue to play an important role in the development of new pharmaceuticals and specialty materials. Its combination of ring strain, fluorine substitution, and functional group versatility creates numerous opportunities for innovation across multiple scientific disciplines.